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For Immediate Release

[City, State] — December 13, 2025 — To support researchers, scientists, and drug development
professionals in leveraging the full potential of Multi-Pathway Activity Profiling (MPAC) analysis,
a new technical support center has been launched. This resource provides comprehensive
troubleshooting guides and frequently asked questions (FAQs) to address common challenges
encountered during the adjustment of p-value thresholds, a critical step in identifying
biologically meaningful pathway alterations.

The MPAC analysis framework provides powerful insights into cellular networks by integrating
multi-omic data. However, the statistical rigor of this analysis hinges on the correct application
and interpretation of p-values, especially when dealing with a large number of pathways, which
necessitates adjustments for multiple comparisons. This guide offers clear, actionable advice to
ensure the robustness of your experimental findings.

Frequently Asked Questions (FAQSs)

Q1: What is the purpose of adjusting p-value thresholds in MPAC analysis?
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When analyzing a large number of pathways simultaneously, the probability of obtaining false
positives (Type | errors) increases.[1][2] P-value adjustment methods are employed to
counteract this multiple testing problem, ensuring that the identified significant pathways are
statistically robust and not just a result of chance.[1][2]

Q2: What is the role of permutation testing in MPAC's p-value adjustment?

MPAC utilizes permutation testing to generate a null distribution of Inferred Pathway Levels
(IPLs).[3][4][5] This is achieved by randomly shuffling the sample labels and re-running the
analysis multiple times.[6][7][8] The p-value for each pathway is then calculated by comparing
the observed IPL to this null distribution. This non-parametric approach is crucial for filtering out
spurious IPLs that may arise by chance.[3][4][5]

Q3: How do | choose an appropriate p-value cutoff for filtering Inferred Pathway Levels (IPLs)?

The choice of a p-value cutoff is a balance between controlling for false positives and avoiding
false negatives (missing true effects).[1] A more stringent cutoff (e.g., p < 0.01) will reduce the
number of false positives but may also lead to missing some genuinely altered pathways.[1]
Conversely, a more lenient cutoff (e.g., p < 0.05) increases the discovery of potentially relevant
pathways at the cost of a higher false positive rate.[1][9] The optimal threshold often depends
on the specific research question and the context of the study. For exploratory analyses, a less
stringent cutoff might be acceptable, while for studies aiming to validate specific hypotheses, a
more stringent threshold is recommended.

Q4: What is the difference between Bonferroni correction and False Discovery Rate (FDR), and
which should | use in my MPAC analysis?

o Bonferroni correction is a highly conservative method that controls the Family-Wise Error
Rate (FWER), the probability of making at least one Type | error.[2] It is calculated by
dividing the initial p-value threshold by the number of pathways tested. While it effectively
reduces false positives, it can be overly strict, leading to a high rate of false negatives.[2]

o False Discovery Rate (FDR), commonly implemented using the Benjamini-Hochberg
procedure, is a less stringent method that controls the expected proportion of false positives
among the significant results.[1] For large-scale analyses like MPAC, where many pathways
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are tested, FDR is often the preferred method as it provides a better balance between
discovering true effects and controlling for false positives.[1]

Recommendation

Correction Method Controls Stringency
for MPAC

) ) Use when a very low
) Family-Wise Error )
Bonferroni High number of false
Rate (FWER) N S
positives is critical.

Generally

] ) recommended for
False Discovery Rate Expected proportion )
N Moderate MPAC analysis to
(FDR) of false positives )
balance discovery and

error control.

Q5: I've applied a p-value correction, and now none of my pathways are significant. What
should | do?

This is a common issue, especially with stringent correction methods like Bonferroni. Consider
the following:

» Switch to a less conservative method: If you used Bonferroni, try using FDR.

¢ Increase statistical power: If possible, increasing the sample size of your experiment can
lead to more robust statistical findings.[1]

o Examine uncorrected p-values: Look at the pathways with the lowest uncorrected p-values.
While not statistically significant after correction, they may still offer biological insights worth
exploring in future studies with greater statistical power.

» Re-evaluate your experimental design: Ensure that your experimental setup has sufficient
power to detect the expected effect sizes.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

A large number of pathways
are significant before p-value
correction, but very few or

none are significant after.

Multiple testing burden is high;
the correction method is too

stringent.

Switch from Bonferroni to FDR.
Consider if a less stringent
FDR cutoff (e.g., 0.1) is
justifiable for your exploratory

analysis.

MPAC analysis is taking a very
long time to run, especially the

permutation testing step.

A very large number of
permutations are being
performed. The input dataset is

very large.

For initial exploratory analysis,
consider reducing the number
of permutations (e.g., to 100 or
500). Ensure your
computational resources are
adequate for the size of your

dataset.

The interpretation of the

adjusted p-values is unclear.

Lack of understanding of what
the adjusted p-value

represents.

Refer to the definitions of
FWER and FDR. An FDR-
adjusted p-value (g-value) of
0.05 for a pathway means that
5% of all pathways with a g-
value up to that point are

expected to be false positives.

Getting an error message
related to p-value calculation in
the MPAC R package.

Incorrectly formatted input
files; missing values in the
data; issues with the
installation of dependent

packages.

Double-check that your input
data matrices (e.g., for CNA
and RNA-seq) are correctly
formatted according to the
MPAC vignette. Ensure there
are no missing values or
handle them appropriately.
Reinstall the MPAC package

and its dependencies.

Experimental Protocols

A robust MPAC analysis begins with a well-designed experiment and high-quality data

generation. Below is a generalized protocol for generating multi-omic data suitable for MPAC
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analysis.

Objective: To generate high-quality copy number alteration (CNA) and RNA-sequencing (RNA-
seq) data from biological samples for subsequent MPAC analysis.

Materials:

» Biological samples (e.g., tumor and normal adjacent tissue)

o DNA/RNA extraction kits

e Qubit fluorometer or equivalent for nucleic acid quantification

» Agilent Bioanalyzer or equivalent for quality assessment

» Next-generation sequencing (NGS) platform (e.g., lllumina NovaSeq)

o Reagents for library preparation (e.g., NEBNext Ultra Il DNA Library Prep Kit, NEBNext Ultra
Il Directional RNA Library Prep Kit)

Methodology:

o Sample Collection and Storage:

o Collect fresh tissue samples and immediately snap-freeze in liquid nitrogen or store in a
stabilizing solution (e.g., RNAlater).

o Store samples at -80°C until nucleic acid extraction.

¢ Nucleic Acid Extraction:

o Simultaneously extract DNA and RNA from the same tissue sample using a suitable kit to
minimize biological variability.

o Follow the manufacturer's protocol for extraction.

e Quality Control of Extracted Nucleic Acids:

o Quantify the concentration of DNA and RNA using a Qubit fluorometer.
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o Assess the integrity of DNA and RNA using an Agilent Bioanalyzer. For RNA, an RNA
Integrity Number (RIN) > 7 is recommended.

 Library Preparation and Sequencing:

o For CNA (from DNA): Prepare sequencing libraries using a whole-genome sequencing
(WGS) or targeted sequencing approach. Follow the library preparation kit's protocol.

o For RNA-seq (from RNA): Deplete ribosomal RNA (rRNA) to enrich for mRNA. Prepare
directional sequencing libraries to preserve strand information.

o Sequence the prepared libraries on an NGS platform to a sufficient depth to ensure
adequate coverage for downstream analysis.

» Data Preprocessing:

[e]

Perform quality control on the raw sequencing reads using tools like FastQC.

o

Trim adapter sequences and low-quality bases.

[¢]

Align RNA-seq reads to a reference genome and quantify gene expression levels (e.g., as
FPKM or TPM).

[¢]

Process WGS data to call copy number alterations.

Visualizing the MPAC P-value Adjustment Workflow

The following diagrams illustrate the key logical and experimental workflows involved in
adjusting p-value thresholds within an MPAC analysis.
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Caption: High-level workflow of an MPAC analysis from data input to the identification of

significant pathways.
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Caption: Detailed workflow of permutation testing to generate raw p-values in MPAC analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating Statistical Significance: A Guide to Adjusting
P-value Thresholds in MPAC Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586662/docs#navigating-statistical-significance-a-
guide-to-adjusting-p-value-thresholds-in-mpac-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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